Cas no 1261909-90-3 (4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine)

• Product Name: 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine
• CAS No: 1261909-90-3
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• MDL: MFCD18312432
• CID: 2762853
• PubChem ID: 53218143
• Update Time: 2025-05-24

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95%
• MFCD18312432
• DTXSID40683134
• 1261909-90-3
• N-Cyclopropyl-3-(2-oxo-1,2-dihydropyridin-4-yl)benzamide
• 4-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]-2-HYDROXYPYRIDINE
• 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine

• MDL： MFCD18312432
• Inchi： 1S/C15H14N2O2/c18-14-9-11(6-7-16-14)10-2-1-3-12(8-10)15(19)17-13-4-5-13/h1-3,6-9,13H,4-5H2,(H,16,18)(H,17,19)
• InChI Key： PSSLEKJHBHALHE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=CNC(C=2)=O)C=1)NC1CC1

Computed Properties

• Exact Mass: 254.105527694Da
• Monoisotopic Mass: 254.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine

Professional Introduction to 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine (CAS No. 1261909-90-3)

4-[3-(Cyclopropylaminocarbonylphenyl])-2-hydroxypyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a CAS number of 1261909-90-3, this compound represents a fascinating intersection of structural complexity and potential biological activity. Its molecular structure, featuring a hydroxypyridine core appended with a cyclopropylaminocarbonyl substituent on a phenyl ring, positions it as a promising candidate for further exploration in drug discovery and development.

The hydroxypyridine moiety is particularly noteworthy due to its presence in numerous bioactive molecules. Pyridine derivatives are well-documented for their role in modulating various biological pathways, making them invaluable in the design of therapeutic agents. The hydroxyl group at the 2-position introduces additional functional diversity, enabling potential interactions with biological targets through hydrogen bonding or other non-covalent forces. This feature is particularly relevant in the context of enzyme inhibition and receptor binding studies.

The cyclopropylaminocarbonyl group attached to the phenyl ring adds another layer of complexity to the molecule. Cyclopropyl groups are known for their ability to enhance metabolic stability and improve pharmacokinetic properties of drug candidates. The incorporation of this moiety can influence both the electronic and steric properties of the molecule, potentially affecting its binding affinity and selectivity towards biological targets. Such structural features are often deliberately incorporated during the design phase of novel compounds to optimize their pharmacological profiles.

In recent years, there has been a surge in interest towards developing small molecule inhibitors targeting protein-protein interactions (PPIs). Hydroxypyridine derivatives have been explored as potential PPI modulators due to their ability to engage with hydrophobic pockets or bind to polar residues within protein interfaces. The specific arrangement of atoms in 4-[3-(cyclopropylaminocarbonylphenyl])-2-hydroxypyridine makes it an intriguing candidate for such applications. The phenyl ring can serve as a scaffold for π-π stacking interactions, while the hydroxypyridine and cyclopropylaminocarbonyl groups can provide necessary hydrogen bonding or electrostatic interactions with target proteins.

Furthermore, the compound’s structural framework aligns well with current trends in medicinal chemistry towards designing molecules with enhanced solubility and bioavailability. The presence of both polar (hydroxyl group) and non-polar (cyclopropyl group) features allows for balanced solubility profiles, which is crucial for developing orally active drugs. This balance is often achieved through careful consideration of molecular architecture, ensuring that polar functional groups are appropriately positioned to interact favorably with biological targets while maintaining overall lipophilicity.

The synthesis of 4-[3-(cyclopropylaminocarbonylphenyl])-2-hydroxypyridine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and protecting group strategies are commonly employed in its synthesis. These methods allow chemists to assemble the desired framework efficiently while maintaining high yields and purity levels.

In the realm of drug discovery, computational modeling plays an indispensable role in predicting the behavior of novel compounds before they are synthesized and tested experimentally. Molecular docking studies have been performed on 4-[3-(cyclopropylaminocarbonylphenyl])-2-hydroxypyridine to assess its potential binding affinity to various biological targets. These simulations suggest that the compound may interact effectively with enzymes involved in metabolic pathways or receptors implicated in neurological disorders. Such insights guide experimental efforts by prioritizing compounds most likely to exhibit desired biological activity.

The compound’s potential applications extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in more complex synthetic schemes or as a building block for designing next-generation drug candidates. Researchers are exploring its utility in developing treatments for conditions where modulation of protein-protein interactions is key, such as certain types of cancer or inflammatory diseases. The versatility of this molecule underscores its importance as a tool compound in medicinal chemistry research.

Ongoing studies continue to unravel new possibilities for 4-[3-(cyclopropylaminocarbonylphenyl])-2-hydroxypyridine. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into tangible therapeutic benefits. By leveraging cutting-edge technologies like high-throughput screening and structure-activity relationship (SAR) studies, researchers aim to refine understanding of this compound’s properties and explore its full potential.

In conclusion, 4-[3-(cyclopropylaminocarbonylphenyl])-2-hydroxypyridine, identified by CAS number 1261909-90-3, represents a compelling subject of study within pharmaceutical chemistry. Its intricate molecular architecture offers opportunities for developing novel therapeutic agents targeting complex biological processes. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and medicine.